Cas no 4440-65-7 (3-Hexenal)

• Product Name: 3-Hexenal
• CAS No: 4440-65-7
• Molecular Formula: C₆H₁₀O
• Molecular Weight: 98.143
• CID: 330369
• PubChem ID: 23234

3-Hexenal Properties

Names and Identifiers

• 3-Hexenal
• Hex-3-enal
• Hydrosorbaldehyde
• Q27109276
• 3-Hexenal, (3Z)-
• FEMA 3923
• AKOS028109080
• FT-0605368
• NS00082836

• InChIKey： GXANMBISFKBPEX-ONEGZZNKSA-N
• Inchi： InChI=1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3+
• SMILES： C(=O)C/C=C/CC

Computed Properties

• Exact Mass: 98.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 98.073164938g/mol
• Heavy Atom Count: 7
• Complexity: 64.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.4300
• Boiling Point: 127 ºC
• Melting Point: -78°C (estimate)
• Flash Point: 18 ºC
• FEMA: 3923 | 3-HEXENAL
• Density: 0.828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes